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Compound of Interest

Compound Name: L-Alanine-d3-1

cat. No.: 8579270

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of L-Alanine-d3, a deuterated stable isotope
of the non-essential amino acid L-alanine. This document is intended for researchers,
scientists, and drug development professionals, offering comprehensive data, experimental
applications, and relevant biochemical pathways.

Core Compound Specifications

L-Alanine-d3, also known as (S)-2-Aminopropanoic-3,3,3-d3 acid, is a valuable tool in
metabolic research and analytical chemistry. Its key properties are summarized below.

Property Value Reference(s)
CAS Number 63546-27-0 [1][2]
Molecular Formula C3HaD3NO:2 [1]

Molecular Weight 92.11 g/mol [2]

L-Alanine-3,3,3-d3, (S)-2-
Synonyms ) ) ) [1]
Aminopropanoic-3,3,3-d3 acid

Chemical Purity Typically =98% [2]

Isotopic Purity Typically =299 atom % D

Applications in Research and Development
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L-Alanine-d3 serves two primary functions in scientific research: as an internal standard for the
quantification of endogenous L-alanine and as a metabolic tracer to study biochemical
pathways.

Internal Standard for Mass Spectrometry

Due to its chemical similarity to L-alanine and its distinct mass, L-Alanine-d3 is an ideal internal
standard for quantitative analysis by gas chromatography-mass spectrometry (GC-MS) and
liquid chromatography-mass spectrometry (LC-MS). The use of a stable isotope-labeled
internal standard is considered the gold standard in quantitative bioanalysis as it corrects for
variability in sample preparation and instrument response.

A general workflow for the use of L-Alanine-d3 as an internal standard in an LC-MS/MS
experiment is depicted below.
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Experimental Workflow: L-Alanine Quantification using L-Alanine-d3 Internal Standard

Sample Preparation

Biological Sample (e.g., Plasma, Urine)

\ 4

Spike with known concentration of L-Alanine-d3 (Internal Standard)

Y

Protein Precipitation & Analyte Extraction

Y

Derivatization (optional, for improved chromatography)

LC-MS/M‘? Analysis

Inject sample onto LC column

Y

Chromatographic Separation of L-Alanine and L-Alanine-d3

Y

Electrospray lonization (ESI)

Y

Tandem Mass Spectrometry (MS/MS) Detection

Data A‘\?alysis

Integrate Peak Areas of L-Alanine and L-Alanine-d3

Y

Calculate Peak Area Ratio (L-Alanine / L-Alanine-d3)

Y

Generate Calibration Curve from Standards

Y

Quantify Endogenous L-Alanine Concentration

Click to download full resolution via product page

Caption: Workflow for L-alanine quantification.
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Metabolic Tracer Studies

L-Alanine-d3 is utilized as a tracer to investigate metabolic pathways such as the glucose-
alanine cycle. By introducing the labeled alanine into a biological system, researchers can track
the deuterium label as it is incorporated into other molecules, providing insights into metabolic
flux and pathway dynamics. These studies are crucial for understanding diseases like diabetes
and metabolic syndrome where alanine metabolism is dysregulated.

The Glucose-Alanine Cycle

The glucose-alanine cycle is a key metabolic pathway that facilitates the transport of nitrogen
from muscle to the liver. In muscle, amino groups are transferred to pyruvate to form alanine.
This alanine is then transported to the liver, where it is converted back to pyruvate for
gluconeogenesis, and the nitrogen is processed into urea.

Caption: The Glucose-Alanine Cycle.

Experimental Protocol: Quantification of L-Alanine
in Human Plasma using L-Alanine-d3 by LC-MS/MS

This section outlines a representative protocol for the quantification of L-alanine in human
plasma utilizing L-Alanine-d3 as an internal standard.

Materials and Reagents

e L-Alanine (analyte standard)

e L-Alanine-d3 (internal standard)
e Human plasma (K2EDTA)

o Acetonitrile (ACN), LC-MS grade
e Methanol (MeOH), LC-MS grade
e Formic acid (FA), LC-MS grade

e Water, LC-MS grade
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Protein precipitation plates/tubes

LC-MS/MS system

Preparation of Standards and Solutions

Stock Solutions (1 mg/mL): Prepare individual stock solutions of L-Alanine and L-Alanine-d3
in water.

Working Standard Solutions: Serially dilute the L-Alanine stock solution with a 50:50 mixture
of ACN and water to prepare calibration standards at concentrations ranging from 1 to 500
HM.

Internal Standard Working Solution: Dilute the L-Alanine-d3 stock solution with a 50:50
mixture of ACN and water to a final concentration of 50 yuM.

Sample Preparation

To 50 pL of plasma sample, calibration standard, or quality control sample in a
microcentrifuge tube, add 10 pL of the internal standard working solution (50 uM L-Alanine-
d3).

Add 200 pL of cold ACN containing 0.1% FA to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube or 96-well plate for LC-MS/MS analysis.

LC-MS/MS Conditions

LC System: A suitable UHPLC system.

Column: A HILIC (Hydrophilic Interaction Liquid Chromatography) column is recommended
for good retention of polar analytes like alanine.

Mobile Phase A: Water with 0.1% FA.
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Mobile Phase B: Acetonitrile with 0.1% FA.

Gradient: A gradient elution from high organic to high aqueous mobile phase.
Flow Rate: 0.4 mL/min.

Injection Volume: 5 pL.

Mass Spectrometer: A triple quadrupole mass spectrometer.

lonization Mode: Positive electrospray ionization (ESI+).

MRM Transitions:

o L-Alanine: Q1 m/z 90.1 -> Q3 m/z 44.2

o L-Alanine-d3: Q1 m/z 93.1 -> Q3 m/z 46.2

Data Analysis

Integrate the peak areas for both L-alanine and L-Alanine-d3.
Calculate the peak area ratio of L-alanine to L-Alanine-d3.

Construct a calibration curve by plotting the peak area ratio against the concentration of the
L-alanine calibration standards.

Determine the concentration of L-alanine in the plasma samples by interpolating their peak
area ratios from the calibration curve.

This technical guide provides a foundational understanding of L-Alanine-d3 and its

applications. For specific experimental designs and troubleshooting, researchers should

consult relevant scientific literature and application notes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [L-Alanine-d3: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b579270#l-alanine-d3-1-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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